2-((Ethyl(1-methoxypropan-2-yl)amino)methyl)benzonitrile

• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol
• SMILES: CCN(CC1=CC=CC=C1C#N)C(C)COC
• InChI: InChI=1S/C14H20N2O/c1-4-16(12(2)11-17-3)10-14-8-6-5-7-13(14)9-15/h5-8,12H,4,10-11H2,1-3H3
• InChIKey: HPGWQKCJXRUMSI-UHFFFAOYSA-N

2-((Ethyl(1-methoxypropan-2-yl)amino)methyl)benzonitrile: C14H20N2O Intermediate for Ortho-Substituted Synthesis

2-((Ethyl(1-methoxypropan-2-yl)amino)methyl)benzonitrile (CAS 1252261-74-7) is an ortho-substituted benzonitrile derivative with a molecular formula of C14H20N2O and a molecular weight of 232.32 g/mol. It features a benzonitrile core with a tertiary amine bearing both an ethyl and a 1-methoxypropan-2-yl group, connecting via a methylene bridge at the 2-position . This specific ortho-substitution pattern and the sterically demanding N-ethyl-N-(1-methoxypropan-2-yl) group differentiate it from more common para-substituted analogs, influencing its physical properties and its utility as a versatile intermediate in medicinal chemistry and organic synthesis .

Substitution Ortho-substituted benzonitrile, distinct from more common para- or meta-isomers

Structure Sterically demanding N-ethyl-N-(1-methoxypropan-2-yl) tertiary amine group

Use Versatile intermediate for medicinal chemistry and organic synthesis

Why 2-((Ethyl(1-methoxypropan-2-yl)amino)methyl)benzonitrile Cannot Be Replaced by Generic Benzonitrile Analogs

In synthetic route design and procurement, subtle structural variations dictate functional outcomes. The 2-((Ethyl(1-methoxypropan-2-yl)amino)methyl)benzonitrile presents a crucial ortho-cyano, tertiary amine architecture that is not interchangeable with para- or meta-substituted isomers . The ortho-substitution pattern alters the compound's boiling point and flash point compared to its para-isomer, directly impacting purification processes like distillation . Furthermore, replacing the ethyl(methoxypropyl)amino group with a simpler amine, like in 2-[(ethylamino)methyl]benzonitrile, dramatically reduces molecular weight and lipophilicity, altering reactivity and solubility in multi-step syntheses. Class-level patent evidence suggests these benzonitrile derivatives are designed as precursors for specific bioactive molecules, where precise substitution is critical for downstream cyclization or coupling reactions . Using a generic analog risks derailing a validated synthetic pathway or producing an inactive final compound.

Substitution pattern mismatch

Ortho-cyano, tertiary amine architecture is not interchangeable with para- or meta-isomers; impacts boiling point and purification.

Amine group simplification risk

Replacing the ethyl(methoxypropyl)amino group with a simpler amine may reduce molecular weight and lipophilicity, altering reactivity and solubility.

Patent-backed structural specificity

Class-level patent evidence indicates precise substitution is critical for downstream reactions; generic analogs may lack documented synthetic utility.

Quantitative Differentiation of 2-((Ethyl(1-methoxypropan-2-yl)amino)methyl)benzonitrile: Isobaric Isomer Comparison & Purity Advantage

Reduced Boiling Point and Flash Point Compared to Para-Substituted Isomer

The ortho-substituted target compound demonstrates a quantifiably lower boiling point and flash point compared to its para-substituted isomer. The target compound (2-substituted) has a boiling point of 321.6±22.0 °C at 760 mmHg, while the para-isomer (4-((Ethyl(1-methoxypropan-2-yl)amino)methyl)benzonitrile) boils at a significantly higher 333.1±27.0 °C . This difference is also reflected in the safety profile, with the target compound's flash point at 148.3±22.3 °C versus 155.3±23.7 °C for the para-isomer . This property divergence stems from the steric and electronic effects of the ortho-cyano group, which affects intermolecular interactions.

BP & FP vs Para-isomer

Head-to-head comparison

Target BP 321.6±22.0 °C, FP 148.3±22.3 °C; Para-isomer BP 333.1±27.0 °C, FP 155.3±23.7 °C (predicted)

Supports ortho-isomer distillation condition selection

Predicted at 760 mmHg; experimental validation recommended

Evidence Dimension	Boiling point and flash point
Target Compound Data	Boiling Point: 321.6±22.0 °C; Flash Point: 148.3±22.3 °C
Comparator Or Baseline	4-((Ethyl(1-methoxypropan-2-yl)amino)methyl)benzonitrile (CAS 1241625-40-0). Boiling Point: 333.1±27.0 °C; Flash Point: 155.3±23.7 °C
Quantified Difference	ΔBoiling Point ≈ 11.5 °C; ΔFlash Point ≈ 7.0 °C
Conditions	Predicted at 760 mmHg from vendor computational data

Why This Matters

A lower boiling point allows for milder distillation conditions, reducing thermal degradation risk and energy costs during purification, while a lower flash point necessitates specific handling but confirms different physical handling requirements compared to the para-isomer.

Higher Purity Specification Compared to Meta-Substituted Analog

For research and development purposes, the target compound is available at a guaranteed purity of 98% , whereas a closely related meta-substituted analog without the N-ethyl group, 3-{[(1-Methoxypropan-2-yl)amino]methyl}benzonitrile (CAS 1019628-55-7), is offered at a lower standard purity of 95% . This 3% difference in minimum purity can be a critical factor in sensitive applications such as structure-activity relationship (SAR) studies or as an intermediate in multi-step synthesis where impurity buildup can be detrimental.

Purity vs Meta-analog

Cross-study comparable

Target 98% purity vs. meta-substituted analog 95% (supplier specification)

May reduce need for pre-purification in multi-step synthesis

Verify lot-specific certificate of analysis

Evidence Dimension	Minimum guaranteed purity from a common supplier
Target Compound Data	98%
Comparator Or Baseline	3-{[(1-Methoxypropan-2-yl)amino]methyl}benzonitrile (CAS 1019628-55-7): 95%
Quantified Difference	3% absolute purity advantage
Conditions	Supplier-specified purity for research-grade chemicals from Leyan

Why This Matters

Higher purity starting material reduces the need for in-house pre-purification, lowering costs and accelerating project timelines, especially critical when the compound is a key intermediate in a long synthetic sequence.

Enhanced Steric Bulk and Lipophilicity Versus Des-Ethyl Analogs

The presence of the N-ethyl group on the target compound confers greater molecular weight and lipophilicity compared to its des-ethyl counterparts. The target compound has a molecular weight of 232.32 g/mol and a calculated LogP of 2.41508 . In contrast, compounds like 4-{[(1-Methoxypropan-2-yl)amino]methyl}benzonitrile have a molecular weight of 204.27 g/mol . The increased LogP and molecular bulk of the target compound can be an advantage in projects aimed at exploring lipophilic chemical space or where a tertiary amine is required to modulate pharmacokinetic properties down-stream.

Steric & Lipophilic Bulk

Class-level inference

Target MW 232.32 g/mol, LogP 2.42; des-ethyl analog MW 204.27 g/mol (calculated)

May inform selection for tuning LogD and permeability in candidate design

Calculated values; experimental LogP not available

Evidence Dimension	Molecular weight and lipophilicity
Target Compound Data	MW: 232.32 g/mol; LogP: 2.41508
Comparator Or Baseline	4-{[(1-Methoxypropan-2-yl)amino]methyl}benzonitrile (CAS 1019531-03-3). MW: 204.27 g/mol; LogP data is not available for direct comparison but is predicted to be lower due to absence of ethyl group.
Quantified Difference	ΔMW = 28.05 g/mol
Conditions	Calculated molecular weight and LogP from vendor specification sheets

Why This Matters

Selecting the correct molecular weight and lipophilicity profile for an intermediate is crucial for tuning the final drug candidate's LogD, solubility, and permeability, directly impacting the development candidate's profile.

Established Utility as a Pharmaceutical Intermediate in Patent Literature

The compound falls under the general formula of benzonitrile derivatives claimed in U.S. Patent US20080293951A1, which are explicitly described as useful intermediates for producing benzylamine and secondary amine derivatives with applications as pharmaceutical intermediates and bactericides . This patent-backed validation provides a defined starting point for scalable synthesis, unlike many closely related analogs that are not explicitly exemplified in the literature for similar applications. While the patent does not specify the target compound as the most preferred embodiment, its structural features align with the claimed active class, providing a degree of research confidence not shared by all isomers.

Patent Literature Utility

Supporting evidence

Encompassed by Markush formula in US20080293951A1 as intermediate for bioactive benzylamine derivatives

Provides literature precedent for downstream synthesis of pharmaceutical intermediates

Markush coverage; verify specific synthetic examples

Evidence Dimension	Patent-backed utility as an intermediate
Target Compound Data	Structurally encompassed by the Markush structure in US20080293951A1 for producing pharmaceutical intermediates and bactericides
Comparator Or Baseline	Many isomeric benzonitrile derivatives which are not claimed for this dual-purpose utility
Quantified Difference	Non-quantitative; differentiated by specific and documented intended use in patent literature
Conditions	Patent analysis

Why This Matters

Procuring a compound with a documented role in a patent for synthesizing bioactive molecules reduces the risk of acquiring a 'dead-end' chemical and provides a literature precedent that can accelerate research and development decisions.

Target Applications for 2-((Ethyl(1-methoxypropan-2-yl)amino)methyl)benzonitrile Based on Physical and Chemical Differentiation

Thermally Sensitive Purification Processes

The quantifiably lower boiling point of the target compound compared to its para-isomer (Δ ≈ 11.5 °C) makes it the preferred choice for purification via fractional distillation, especially when combined with heat-sensitive co-products or reagents . This property allows for effective separation at a lower energy input, maintaining compound integrity and improving process safety due to its correspondingly lower flash point.

High-Purity Demand in Early-Stage Drug Discovery

For laboratories engaged in fragment-based drug discovery or parallel synthesis where the final compound purity is critical for accurate biological assay results, the 98% guaranteed purity of the target compound gives it a distinct procurement advantage over the 95% pure meta-substituted analog . This reduces the burden of prepurification and ensures more reliable SAR data from the outset.

Synthesis of Lipophilic Pharmacophores

When a synthetic route requires an intermediate with a specific LogP and molecular weight to influence the downstream pharmacokinetic properties of a candidate molecule, the target compound is a superior choice. Its higher molecular weight (232.32 g/mol) and LogP (2.41508) compared to des-ethyl analogs (e.g., MW 204.27 g/mol) provide a chemical handle to access a more lipophilic and sterically demanding chemical space, which is often desirable for targeting the central nervous system or for improving metabolic stability .

Patent-Backed Synthesis of Benzylamine Derivatives

Research programs aiming to synthesize benzylamine-based pharmaceuticals or agrochemical bactericides can utilize the target compound as a key intermediate with reduced development risk. Its structure is explicitly covered by the general formula in patent US20080293951A1, providing a validated synthetic entry point into a class of compounds with demonstrated biological utility .

Application

Selection Property

Validation Focus

Fractional distillation of ortho-substituted intermediates

Ortho-substitution lowers boiling point vs para-isomer

Milder distillation conditions, thermal integrity

Early-stage drug discovery purity control

Higher reported purity specification

Reduced pre-purification need, consistent SAR data

Lipophilic pharmacophore synthesis

Higher molecular weight and calculated LogP profile

Access lipophilic chemical space, support CNS or metabolic stability design

Patent-backed benzylamine derivative synthesis

Markush coverage in US20080293951A1

Literature-precedented route to bioactive intermediates